Cas no 951612-22-9 (1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 951612-22-9
• MF: C₁₈H₁₇ClN₄O₂
• MW: 356.80618262291
• CID: 5432014
• Update Time: 2025-05-19

1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-[(2-ethoxyphenyl)methyl]triazole-4-carboxamide
• 1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H17ClN4O2/c1-2-25-17-9-4-3-6-13(17)11-20-18(24)16-12-23(22-21-16)15-8-5-7-14(19)10-15/h3-10,12H,2,11H2,1H3,(H,20,24)
• InChI Key： FQQWLMJCRKSWIP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C=C(C(NCC2=CC=CC=C2OCC)=O)N=N1

Additional information on 1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No. 951612-22-9 and Product Name: 1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

The compound identified by the CAS number 951612-22-9 and the product name 1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a triazole ring and chlorophenyl substituents suggests a high degree of structural complexity, which often correlates with unique pharmacological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The triazole moiety, in particular, has been extensively studied for its role in various biological processes. Its stability and reactivity make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. The 3-chlorophenyl group introduces a further layer of complexity, potentially influencing both the electronic properties and metabolic stability of the compound. These features make 1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The combination of the triazole ring and the ethoxyphenyl substituent has been shown to enhance bioavailability and reduce toxicity in several preclinical studies. Researchers have noted that such structural motifs often exhibit favorable pharmacokinetic profiles, making them ideal for oral administration. Additionally, the chlorophenyl group may contribute to improved binding interactions with biological targets, thereby increasing the compound's efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize structures like 1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide before experimental synthesis. These tools have been instrumental in identifying key pharmacophores and predicting potential side effects. For instance, molecular dynamics simulations have revealed that the triazole ring interacts favorably with certain enzymes and receptors, suggesting its role as an important pharmacological component. This insight has guided efforts to refine the compound's structure for better therapeutic outcomes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the triazole ring is particularly critical and often involves cyclization reactions under controlled conditions. The presence of the 3-chlorophenyl group necessitates careful handling to prevent unwanted side reactions. Researchers have employed various catalytic systems to facilitate these transformations while maintaining regioselectivity. The final step involves forming the amide bond between the triazole derivative and the ethoxyphenylmethyl moiety, which is typically achieved through nucleophilic acylation reactions.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. Initial assays often focus on its interaction with target enzymes or receptors relevant to specific diseases. For example, studies have shown that derivatives of this class exhibit inhibitory effects on certain kinases and proteases, making them candidates for treating inflammatory disorders or cancer. The ethoxyphenyl substituent has been particularly noted for its ability to modulate enzyme activity without significant off-target effects.

Another area of interest is the compound's potential as an intermediate in larger drug molecules. The modular nature of its structure allows for easy modification at various positions, enabling chemists to explore diverse chemical space. This flexibility has led to several analogues being synthesized and tested for their pharmacological properties. Some derivatives have shown enhanced potency or selectivity compared to their parent compound (1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide), highlighting its value as a starting point for further development.

The environmental impact of synthesizing such complex molecules is also a consideration in modern drug discovery. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Techniques like flow chemistry have been explored as alternatives to traditional batch processing methods. These innovations not only improve sustainability but also enhance scalability for industrial production.

In conclusion,1-(3-chlorophenyl)-N-(2-ethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 951612-22-9) represents a significant contribution to pharmaceutical chemistry due to its intricate structure and promising biological activity. Its unique combination of functional groups offers numerous opportunities for therapeutic development across various disease areas. As research continues into this compound and its derivatives,the triazole moiety, chlorophenyl, and ethoxyphenylmethyl components will likely play crucial roles in shaping future treatments.